molecular formula C6H4N4S B8448513 2-(5-Methyl-1,3,4-thiadiazol-2-yl)-malononitrile

2-(5-Methyl-1,3,4-thiadiazol-2-yl)-malononitrile

Cat. No.: B8448513
M. Wt: 164.19 g/mol
InChI Key: LOCLHXMVKGSIIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-Methyl-1,3,4-thiadiazol-2-yl)-malononitrile is a useful research compound. Its molecular formula is C6H4N4S and its molecular weight is 164.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H4N4S

Molecular Weight

164.19 g/mol

IUPAC Name

2-(5-methyl-1,3,4-thiadiazol-2-yl)propanedinitrile

InChI

InChI=1S/C6H4N4S/c1-4-9-10-6(11-4)5(2-7)3-8/h5H,1H3

InChI Key

LOCLHXMVKGSIIZ-UHFFFAOYSA-N

Canonical SMILES

CC1=NN=C(S1)C(C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under argon, 400 mg (10.0 mmol) of sodium hydride (60% suspension in oil) are suspended at room temperature in 40 ml of THF. A solution of 661 mg (10.0 mmol) of malonodinitrile in 10 ml of THF is added dropwise, and the reaction mixture is stirred for 15 min. A solution of 891 mg (5.0 mmol) of 2-methyl-5-methylsulphonyl-1,3,4-thiadiazole in 10 ml of THF is added dropwise. The reaction mixture is heated to 50° C. and stirred overnight, cooled and concentrated using a rotary evaporator. The residue is dissolved in water and adjusted to pH=3 using HCl. A brown solid precipitates out, and this solid is filtered off and dried under reduced pressure.
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
661 mg
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
891 mg
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Four

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